Cas no 550-89-0 (Oxychlororaphine)
Oxychlororaphine structure
Product Name:Oxychlororaphine
CAS No:550-89-0
MF:C13H9N3O
MW:223.230062246323
MDL:MFCD01708506
CID:1032387
PubChem ID:120282
Update Time:2025-04-20
Oxychlororaphine Chemical and Physical Properties
Names and Identifiers
-
- Phenazine-1-carboxamide
- OXYCHLOROAPHINE
- Phezine-1-carboxamide
- YELLOW SOLID
- 1-phenazinecarboxamide
- Oxychloraphin
- Oxychlororaphine
- Phenazine-1-carboxyamide
- 1-carbamoylphenazine
- phenazine-1-carboxylic acid amide
- AK117879
- KPZYYKDXZKFBQU-UHFFFAOYSA-N
- 8019AB
- ST2407517
- AX8243981
- MFCD01708506
- A870284
- 5-25-05-00177 (Beilstein Handbook Reference)
- InChI=1/C13H9N3O/c14-13(17)8-4-3-7-11-12(8)16-10-6-2-1-5-9(10)15-11/h1-7H,(H2,14,17
- A831165
- SR-01000024644-1
- HY-W042191
- FT-0697117
- CCG-336925
- CHEBI:62240
- CHEMBL463748
- F3031-0010
- BRN 0183762
- SR-01000024644
- DTXSID10203545
- 550-89-0
- SCHEMBL818929
- AKOS003625217
- AM10615
- Q27131710
- CS-W022931
- DS-5189
- Oxychloraphin; Oxychlororaphine; Phenazine-1-carboxyamide
- DB-244726
- PA-1-CA cpd
- Phenazine-1-carboxylate amide
- DTXCID40126036
-
- MDL： MFCD01708506
- Inchi： 1S/C13H9N3O/c14-13(17)8-4-3-7-11-12(8)16-10-6-2-1-5-9(10)15-11/h1-7H,(H2,14,17)
- InChI Key： KPZYYKDXZKFBQU-UHFFFAOYSA-N
- SMILES： O=C(C1=CC=CC2C1=NC1C=CC=CC=1N=2)N
- BRN： 0183762
Computed Properties
- Exact Mass: 223.07467
- Monoisotopic Mass: 223.075
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68.9
- XLogP3: 1.5
Experimental Properties
- Color/Form: NA
- Density: 1.371±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 242-244 ºC
- Boiling Point: 526.1°C at 760 mmHg
- Flash Point: 272°C
- Refractive Index: 1.76
- Solubility: Almost insoluble (0.011 g/l) (25 º C),
- PSA: 68.87
Oxychlororaphine Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H332-H335
- Warning Statement： P261-P280-P305+P351+P338
- Safety Instruction： H303+H313+H333
- Storage Condition：Sealed in dry,Room Temperature
Oxychlororaphine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019146361-250mg |
Phenazine-1-carboxamide |
550-89-0 | 98% | 250mg |
$200.85 | 2023-09-01 | |
| Alichem | A019146361-1g |
Phenazine-1-carboxamide |
550-89-0 | 98% | 1g |
$497.76 | 2023-09-01 | |
| abcr | AB440585-250 mg |
Phenazine-1-carboxamide, 95%; . |
550-89-0 | 95% | 250MG |
€323.30 | 2023-07-18 | |
| abcr | AB440585-1 g |
Phenazine-1-carboxamide, 95%; . |
550-89-0 | 95% | 1g |
€744.90 | 2023-07-18 | |
| Ambeed | A146744-100mg |
Phenazine-1-carboxamide |
550-89-0 | 98% | 100mg |
$23.0 | 2025-02-27 | |
| Ambeed | A146744-250mg |
Phenazine-1-carboxamide |
550-89-0 | 98% | 250mg |
$57.0 | 2025-02-27 | |
| Ambeed | A146744-1g |
Phenazine-1-carboxamide |
550-89-0 | 98% | 1g |
$227.0 | 2025-02-27 | |
| Ambeed | A146744-5g |
Phenazine-1-carboxamide |
550-89-0 | 98% | 5g |
$795.0 | 2025-02-27 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P74552-100mg |
Phenazine-1-carboxamide |
550-89-0 | 100mg |
¥1198.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P74551-1g |
Phenazine-1-carboxamide |
550-89-0 | 1g |
¥2756.0 | 2021-09-08 |
Oxychlororaphine Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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